Cas no 331822-41-4 (Benzenemethanol,3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-)
331822-41-4 structure
Product Name:Benzenemethanol,3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-
CAS No:331822-41-4
MF:C97H140O11
MW:1482.1429309845
CID:1460401
Update Time:2024-08-25
Benzenemethanol,3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol,3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-
- Benzenemethanol, 3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]-
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- Inchi: 1S/C97H140O11/c1-5-9-13-17-21-25-29-33-37-41-65-99-88-55-45-81(46-56-88)75-105-94-63-53-85(71-96(94)107-77-83-49-59-90(60-50-83)101-67-43-39-35-31-27-23-19-15-11-7-3)79-103-92-69-87(74-98)70-93(73-92)104-80-86-54-64-95(106-76-82-47-57-89(58-48-82)100-66-42-38-34-30-26-22-18-14-10-6-2)97(72-86)108-78-84-51-61-91(62-52-84)102-68-44-40-36-32-28-24-20-16-12-8-4/h45-64,69-73,98H,5-44,65-68,74-80H2,1-4H3
- InChI Key: DKCXEFUICBQHIB-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(OCC2=CC=C(OCC3=CC=C(OCCCCCCCCCCCC)C=C3)C(OCC3=CC=C(OCCCCCCCCCCCC)C=C3)=C2)=CC(OCC2=CC=C(OCC3=CC=C(OCCCCCCCCCCCC)C=C3)C(OCC3=CC=C(OCCCCCCCCCCCC)C=C3)=C2)=C1
Computed Properties
- Exact Mass: 1481.0401
Experimental Properties
- Density: 1.03 g/cm3
- Melting Point: 132-133 °C
- Boiling Point: 1224.8±60.0 °C(Predicted)
- PSA: 112.53
- pka: 14.21±0.10(Predicted)
Benzenemethanol,3,5-bis[[3,4-bis[[4-(dodecyloxy)phenyl]methoxy]phenyl]methoxy]- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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